4-Methyl-2-(2-phenylethyl)-1,3-dioxane

• CAS No.: 5445-64-7
• Molecular Formula: C13H18O2
• Molecular Weight: 206.28 g/mol
• IUPAC Name: 4-methyl-2-(2-phenylethyl)-1,3-dioxane
• InChI: InChI=1S/C13H18O2/c1-11-9-10-14-13(15-11)8-7-12-5-3-2-4-6-12/h2-6,11,13H,7-10H2,1H3
• InChI Key: IVJUZRUTOLTUMV-UHFFFAOYSA-N
• Canonical SMILES: CC1CCOC(O1)CCC2=CC=CC=C2

Description

4-Methyl-2-(2-phenylethyl)-1,3-dioxane is a six-membered heterocyclic compound belonging to the 1,3-dioxane family. Its structure features a 1,3-dioxane ring (two oxygen atoms at positions 1 and 3) substituted with a methyl group at position 4 and a 2-phenylethyl group at position 2.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

1,3-Dioxane Derivatives

4-Methyl-2-phenyl-1,3-dioxane (CAS 774-44-7)

• Structural Difference : Lacks the 2-phenylethyl substituent; instead, a phenyl group is directly attached to position 2.
• Properties: Molecular Weight: ~178.23 g/mol (estimated). Solubility: Limited data, but similar dioxanes are moderately soluble in organic solvents like cyclohexane .
• Conformational Behavior : The absence of the extended phenylethyl chain reduces steric hindrance, favoring chair conformations over twist-boat or half-chair forms .

5,5-Bis(bromomethyl)-2-substituted 1,3-dioxanes

• Structural Difference: Bromomethyl groups at positions 5 enhance reactivity, enabling applications in synthesizing cyclic sulfides for nanotechnology .
• Properties: Higher molecular weight (~300–350 g/mol) due to bromine atoms. Increased electrophilicity compared to non-halogenated analogs.

Table 1: Comparison of 1,3-Dioxane Derivatives

Compound	Substituents	Molecular Weight (g/mol)	Key Applications
Target Compound	4-Me, 2-(2-phenylethyl)	~222.3	Fragrance intermediates
4-Methyl-2-phenyl-1,3-dioxane	4-Me, 2-Ph	~178.2	Organic synthesis
5,5-Bis(bromomethyl)-2-substituted	5-Br, 2-R	~300–350	Nanomaterials synthesis

1,3-Dioxolane Analogs

4-Methyl-2-(1-phenylethyl)-1,3-dioxolane (CAS 67634-23-5)

• Structural Difference : Five-membered 1,3-dioxolane ring vs. six-membered dioxane.
• Properties :
  • Molecular Weight: 192.25 g/mol.
  • Log Kow: 2.65 (indicative of moderate lipophilicity).
  • Solubility: 259.6 mg/L in water (higher than typical dioxanes) .
• Safety: Non-clastogenic in genotoxicity studies, suggesting low mutagenic risk .

Table 2: Dioxane vs. Dioxolane Comparison

Parameter	4-Methyl-2-(2-phenylethyl)-1,3-dioxane	4-Methyl-2-(1-phenylethyl)-1,3-dioxolane
Ring Size	6-membered	5-membered
Molecular Weight	~222.3	192.25
Water Solubility	Likely low (similar to dioxanes)	259.6 mg/L
Conformational Flexibility	Higher (6-membered ring)	Lower (higher ring strain)

Heteroatom-Modified Analogs: 1,3-Oxathiane

• Structural Difference : Contains one oxygen and one sulfur atom in the ring.
• Conformational Behavior : Exhibits "schizophrenic" behavior, alternating between 1,3-dioxane-like and 1,3-dithiane-like conformations. Greater preference for boat and twist-boat forms compared to dioxanes .
• Reactivity : Sulfur enhances nucleophilicity, making oxathianes more reactive in substitution reactions .

Spiranic Compounds of 1,3-Dioxane

• Structural Difference: Feature spiro-fused rings (e.g., 1,3-dioxane fused with another heterocycle).
• Properties :
  • Increased rigidity due to fused rings.
  • Applications in asymmetric catalysis and chiral materials .

Key Findings from Research

Conformational Dynamics : The 1,3-dioxane ring in the target compound allows greater flexibility than dioxolanes, enabling adaptability in host-guest interactions .

Safety Profile: Read-across data from dioxolane analogs (e.g., CAS 67634-23-5) suggest low genotoxic risk for the target compound .

Synthetic Utility: Bromomethyl-substituted dioxanes are pivotal in nanotechnology, whereas phenylethyl-substituted derivatives are more relevant in fragrance chemistry .